Cas no 1656990-68-9 (SF Cy3@MAL)
SF Cy3@MAL Chemical and Physical Properties
Names and Identifiers
-
- diSulfo-Cy3 maleimide
- Sulfo-Cy3 Mal
- SF Cy3@MAL
- Sulfo-Cyanine3 maleimide
- 1656990-68-9
- Sulfo-Cy3 maleimide
-
- Inchi: 1S/C36H42N4O9S2.K.H/c1-35(2)26-22-24(50(44,45)46)13-15-28(26)38(5)30(35)10-9-11-31-36(3,4)27-23-25(51(47,48)49)14-16-29(27)39(31)20-8-6-7-12-32(41)37-19-21-40-33(42)17-18-34(40)43;;/h9-11,13-18,22-23H,6-8,12,19-21H2,1-5H3,(H2-,37,41,44,45,46,47,48,49);;
- InChI Key: OMIQZBGCXSWRQB-UHFFFAOYSA-N
- SMILES: C(N1C(C(C)(C)C2=CC(S(O)(=O)=O)=CC=C12)=CC=CC1=[N+](C2=CC=C(S([O-])(=O)=O)C=C2C1(C)C)C)CCCCC(=O)NCCN1C(C=CC1=O)=O.[KH]
Computed Properties
- Exact Mass: 777.20302776g/mol
- Monoisotopic Mass: 777.20302776g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 52
- Rotatable Bond Count: 12
- Complexity: 1700
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 2
- Topological Polar Surface Area: 201Ų
SF Cy3@MAL Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI AN KANG FU NUO Biotechnology Co., Ltd. | BDC-46-1mg |
diSulfo-Cy3 maleimide |
1656990-68-9 | >99.00% | 1mg |
¥1200.0 | 2023-09-19 | |
| XI AN KANG FU NUO Biotechnology Co., Ltd. | BDC-46-5mg |
diSulfo-Cy3 maleimide |
1656990-68-9 | >99.00% | 5mg |
¥2400.0 | 2023-09-19 | |
| XI AN KANG FU NUO Biotechnology Co., Ltd. | BDC-46-10mg |
diSulfo-Cy3 maleimide |
1656990-68-9 | 95.00% | 10mg |
¥3000.0 | 2021-09-26 | |
| XI AN KANG FU NUO Biotechnology Co., Ltd. | BDC-46-25mg |
diSulfo-Cy3 maleimide |
1656990-68-9 | >99.00% | 25mg |
¥5200.0 | 2023-09-19 | |
| 1PlusChem | 1P01JTV5-1mg |
Sulfo-Cy3 maleimide |
1656990-68-9 | 95% | 1mg |
$148.00 | 2024-06-19 | |
| Aaron | AR01JU3H-1mg |
Sulfo-Cy3 maleimide |
1656990-68-9 | 95% | 1mg |
$148.00 | 2025-02-13 | |
| Aaron | AR01JU3H-5mg |
Sulfo-Cy3 maleimide |
1656990-68-9 | 95% | 5mg |
$446.00 | 2025-02-13 | |
| Aaron | AR01JU3H-10mg |
Sulfo-Cy3 maleimide |
1656990-68-9 | 10mg |
$736.00 | 2023-12-15 | ||
| Aaron | AR01JU3H-25mg |
Sulfo-Cy3 maleimide |
1656990-68-9 | 25mg |
$1472.00 | 2023-12-15 | ||
| A2B Chem LLC | BA03985-1mg |
Sulfo-Cy3 maleimide |
1656990-68-9 | 96% | 1mg |
$128.00 | 2024-04-20 |
SF Cy3@MAL Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
L. Cuesta-Aluja,J. Castilla,A. M. Masdeu-Bultó Dalton Trans., 2016,45, 14658-14667
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on SF Cy3@MAL
Introduction to SF Cy3@MAL: A Revolutionary Tool in Biomedical Research
The compound with the CAS number 1656990-68-9 and the product name SF Cy3@MAL represents a significant advancement in the field of biomedical research. This innovative product has garnered considerable attention due to its unique properties and versatile applications. SF Cy3@MAL, a conjugate of the fluorescent dye Cy3 and maleimide-activated ligands, has been instrumental in enhancing the capabilities of molecular imaging and targeted drug delivery systems.
In recent years, the demand for high-resolution imaging techniques has surged, particularly in the realm of cellular and molecular biology. The fluorescence properties of Cy3, a near-infrared fluorescent dye, make it an ideal candidate for applications that require deep tissue penetration and reduced background noise. The integration of Cy3 with maleimide-activated ligands (MAL) has further expanded its utility by enabling specific binding interactions with target molecules.
The CAS number 1656990-68-9 identifies a specific chemical entity that serves as the foundation for SF Cy3@MAL. This compound has been meticulously engineered to ensure optimal performance in various biomedical applications. The maleimide moiety in MAL allows for covalent bonding with thiol-containing molecules, such as cysteine residues in proteins. This feature is particularly valuable in the development of biosensors and probes that require high specificity and stability.
One of the most compelling aspects of SF Cy3@MAL is its application in live-cell imaging. Researchers have leveraged this compound to study dynamic processes within cells with unprecedented detail. The ability to track molecules over time has provided new insights into cellular mechanisms, including signal transduction pathways and protein-protein interactions. These advancements are crucial for understanding disease processes and developing effective therapeutic strategies.
Furthermore, SF Cy3@MAL has found utility in the field of drug delivery systems. By conjugating therapeutic agents with MAL-functionalized Cy3, researchers have been able to develop targeted drug delivery vehicles that exhibit improved specificity and reduced systemic toxicity. This approach has shown promise in preclinical studies for various diseases, including cancer and inflammatory disorders. The precise targeting capability offered by SF Cy3@MAL could revolutionize how treatments are administered, leading to more effective and safer therapies.
The development of SF Cy3@MAL also reflects the growing importance of multiplexed imaging techniques. In complex biological systems, it is often necessary to visualize multiple targets simultaneously to gain a comprehensive understanding of cellular processes. The compatibility of Cy3 with other fluorophores allows researchers to employ multi-color imaging strategies, providing a more nuanced view of biological phenomena. This capability is particularly valuable in diagnostic applications where accurate differentiation between various cellular components is essential.
Recent studies have highlighted the potential of SF Cy3@MAL in neurobiology research. The ability to track neuronal activity over extended periods has opened new avenues for investigating neurological disorders such as Alzheimer's disease and Parkinson's disease. By labeling specific proteins and ions involved in neuronal signaling, researchers can gain insights into the pathophysiology of these conditions and identify potential therapeutic targets. The high sensitivity and stability of SF Cy3@MAL make it an ideal tool for these demanding applications.
In addition to its role in imaging, SF Cy3@MAL has been utilized in the development of novel diagnostic assays. The compound's fluorescence properties enable highly sensitive detection methods for various biomarkers associated with diseases like cancer and infectious diseases. These assays can be adapted for use in clinical settings, offering rapid and accurate diagnosis with minimal sample preparation requirements. The versatility of SF Cy3@MAL underscores its significance as a diagnostic tool.
The future prospects for SF Cy3@MAL are promising, with ongoing research exploring new applications across multiple disciplines. Advances in nanotechnology have opened up possibilities for integrating this compound into smart drug delivery systems that can respond to specific biological cues. Additionally, the development of novel fluorophores compatible with Cy3 could expand the range of multiplexed imaging techniques available to researchers.
In conclusion, SF Cy3@MAL represents a groundbreaking advancement in biomedical research tools. Its unique combination of fluorescence properties and targeted binding capabilities makes it an invaluable asset for researchers studying cellular processes, drug delivery, diagnostics, and beyond. As our understanding of biological systems continues to evolve, compounds like SF Cy3@MAL will play an increasingly critical role in driving scientific discovery and improving human health.
1656990-68-9 (SF Cy3@MAL) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)